2-[(3,4-Dimethoxy-benzenesulfonyl)-methyl-amino]-N-furan-2-ylmethyl-acetamide

• Molecular Formula: C16H20N2O6S
• Molecular Weight: 368.4 g/mol
• IUPAC Name: 2-[(3,4-dimethoxyphenyl)sulfonyl-methylamino]-N-(furan-2-ylmethyl)acetamide
• InChI: InChI=1S/C16H20N2O6S/c1-18(11-16(19)17-10-12-5-4-8-24-12)25(20,21)13-6-7-14(22-2)15(9-13)23-3/h4-9H,10-11H2,1-3H3,(H,17,19)
• InChI Key: GZFJHSGUMUTWAN-UHFFFAOYSA-N
• SMILES: CN(CC(=O)NCC1=CC=CO1)S(=O)(=O)C2=CC(=C(C=C2)OC)OC

Description

2-[(3,4-Dimethoxy-benzenesulfonyl)-methyl-amino]-N-furan-2-ylmethyl-acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in medicine and drug development. This compound is commonly referred to as "DBFA" and has been studied extensively for its mechanism of action, biochemical and physiological effects, and its potential advantages and limitations in laboratory experiments. In

Mechanism of Action

The mechanism of action of DBFA is not fully understood, but it is believed to work by inhibiting certain enzymes and pathways involved in inflammation and cancer cell growth. DBFA has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in inflammation and is overexpressed in many types of cancer cells. DBFA has also been shown to inhibit the activity of histone deacetylases (HDACs), enzymes that are involved in gene expression and are overexpressed in many types of cancer cells.
Biochemical and Physiological Effects:
DBFA has been shown to have a number of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines such as TNF-alpha and IL-6, and to reduce the activity of NF-kappaB, a transcription factor that is involved in inflammation. DBFA has also been shown to induce apoptosis, or programmed cell death, in cancer cells.

Advantages and Limitations for Lab Experiments

DBFA has several advantages for laboratory experiments. It is a relatively stable compound that can be easily synthesized in large quantities. It has also been shown to have low toxicity and is well-tolerated in animal studies. However, there are also some limitations to using DBFA in laboratory experiments. It has poor solubility in water, which can make it difficult to administer in certain experimental settings. Additionally, its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.

Future Directions

There are several future directions for research on DBFA. One area of interest is its potential as a treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. Further studies are needed to determine the optimal dosing and administration of DBFA in these conditions. Another area of interest is its potential as a treatment for cancer. Further studies are needed to determine its efficacy in different types of cancer and to develop optimal treatment regimens. Additionally, further studies are needed to better understand the mechanism of action of DBFA and to identify potential targets for drug development.

Synthesis Methods

The synthesis of DBFA involves a multi-step process that includes the reaction of 3,4-Dimethoxybenzenesulfonyl chloride with N-furan-2-ylmethylamine to form 2-[(3,4-Dimethoxy-benzenesulfonyl)-methyl-amino]-N-furan-2-ylmethylamine. This intermediate is then reacted with acetic anhydride to form the final product, 2-[(3,4-Dimethoxy-benzenesulfonyl)-methyl-amino]-N-furan-2-ylmethyl-acetamide.

Scientific Research Applications

DBFA has been studied extensively for its potential applications in medicine and drug development. It has been shown to have anti-inflammatory properties and has been studied as a potential treatment for inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. DBFA has also been shown to have anti-cancer properties and has been studied as a potential treatment for various types of cancer, including breast cancer and lung cancer.